Cas no 1385322-98-4 (N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide)
N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide Chemical and Physical Properties
Names and Identifiers
-
- Z1212406525
- N-(4-CYANOOXAN-4-YL)-4-(2-METHOXYPHENYL)-3-METHYLBUTANAMIDE
- EN300-26685217
- AKOS016924429
- 1385322-98-4
- N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide
-
- Inchi: 1S/C18H24N2O3/c1-14(11-15-5-3-4-6-16(15)22-2)12-17(21)20-18(13-19)7-9-23-10-8-18/h3-6,14H,7-12H2,1-2H3,(H,20,21)
- InChI Key: HLIRHWDMZHIPIX-UHFFFAOYSA-N
- SMILES: C1(CC(C)CC(NC2(C#N)CCOCC2)=O)=CC=CC=C1OC
Computed Properties
- Exact Mass: 316.17869263g/mol
- Monoisotopic Mass: 316.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 547.0±50.0 °C(Predicted)
- pka: 12.56±0.20(Predicted)
N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26685217-0.05g |
N-(4-cyanooxan-4-yl)-4-(2-methoxyphenyl)-3-methylbutanamide |
1385322-98-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide
Research Brief on N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide (CAS: 1385322-98-4)
The compound N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide (CAS: 1385322-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanism of action, providing valuable insights for drug development.
One of the key areas of interest is the compound's role as a potential modulator of enzyme activity. Preliminary studies suggest that it may interact with specific enzymes involved in inflammatory and metabolic pathways, making it a candidate for the treatment of chronic inflammatory diseases and metabolic disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions and optimize its pharmacological profile.
In addition to its biological activity, the synthetic route of N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide has been refined to improve yield and purity. Recent publications highlight the use of novel catalysts and green chemistry principles to enhance the efficiency of its production. These advancements are critical for scaling up synthesis in industrial settings while minimizing environmental impact.
Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate favorable bioavailability and a manageable toxicity profile, which are promising for further preclinical and clinical development. However, challenges such as metabolic stability and potential drug-drug interactions require further investigation to ensure its safety and efficacy in human trials.
Overall, the latest research on N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide underscores its potential as a therapeutic agent. Continued efforts in structural optimization, mechanistic studies, and translational research will be essential to fully realize its clinical applications. This compound represents a compelling example of how chemical biology can bridge the gap between basic research and drug discovery.
1385322-98-4 (N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)